Cas no 19868-02-1 (pyrimidin-2-amine hydrochloride)

• Product Name: pyrimidin-2-amine hydrochloride
• CAS No: 19868-02-1
• MF: C₄H₆ClN₃
• MW: 131.563539028168
• CID: 1390168
• PubChem ID: 21283515
• Update Time: 2025-04-20

pyrimidin-2-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• pyrimidin-2-amine hydrochloride
• 2-pyrimidinamine, hydrochloride (1:1)
• Pyrimidin-2-amine hydrochloride (1:1)
• LogP
• 19868-02-1
• Pyrimidin-2(1H)-imine--hydrogen chloride (1/1)
• 2-Pyrimidinamine, hydrochloride
• DTXSID00941707
• 2-AMINOPYRIMIDINE HYDROCHLORIDE
• 2-Amidino-pyrimidine HCl
• A26237
• SCHEMBL2015094

• Inchi： 1S/C4H5N3.ClH/c5-4-6-2-1-3-7-4;/h1-3H,(H2,5,6,7);1H
• InChI Key： YDVHAJGGRNBAER-UHFFFAOYSA-N
• SMILES： Cl.N1C=CC=NC=1N

Computed Properties

• Exact Mass: 131.02518
• Monoisotopic Mass: 131.0250249g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 48.9
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• Boiling Point: 294°C at 760 mmHg
• Flash Point: 131.6°C
• PSA: 51.8